N-(3,4-dichlorophenyl)-2-[(2S)-2-ethyl-3-oxo-1,4-diazepan-1-yl]acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-[(2S)-2-ethyl-3-oxo-1,4-diazepan-1-yl]acetamide
• InChI: InChI=1S/C15H19Cl2N3O2/c1-2-13-15(22)18-6-3-7-20(13)9-14(21)19-10-4-5-11(16)12(17)8-10/h4-5,8,13H,2-3,6-7,9H2,1H3,(H,18,22)(H,19,21)/t13-/m0/s1
• InChI Key: UTTLAXUPCFRAHZ-ZDUSSCGKSA-N
• Canonical SMILES: CCC1C(=O)NCCCN1CC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Isomeric SMILES: CC[C@H]1C(=O)NCCCN1CC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H19Cl2N3O2
• Molecular Weight: 344.2 g/mol

Description

N-(3,4-dichlorophenyl)-2-[(2S)-2-ethyl-3-oxo-1,4-diazepan-1-yl]acetamide is a chemical compound that is commonly known as Etizolam. It belongs to the thienodiazepine class of drugs and is used for its anxiolytic, sedative, and hypnotic properties. Etizolam has gained popularity in recent years due to its effectiveness and low risk of side effects.

Mechanism of Action

Etizolam acts on the gamma-aminobutyric acid (GABA) receptor in the brain. It enhances the binding of GABA to the receptor, which results in increased inhibitory effects on the central nervous system. This leads to the anxiolytic, sedative, and hypnotic effects of Etizolam.
Biochemical and Physiological Effects:
Etizolam has been found to decrease anxiety and induce sedation and sleep. It also has muscle relaxant and anticonvulsant effects. Etizolam has been shown to decrease the activity of the sympathetic nervous system, which leads to decreased heart rate, blood pressure, and respiratory rate.

Advantages and Limitations for Lab Experiments

Etizolam has several advantages as a research tool. It is highly effective and has low toxicity. It also has a rapid onset of action and a short half-life, which makes it easy to administer and study. However, Etizolam has limitations as well. It can cause dependence and withdrawal symptoms, which can complicate research studies. It is also a controlled substance in many countries, which can limit its availability for research purposes.

Future Directions

There are several areas of future research for Etizolam. One area is the investigation of its potential as a treatment for post-traumatic stress disorder (PTSD). Etizolam has been shown to decrease anxiety and may be effective in reducing the symptoms of PTSD. Another area of research is the investigation of its potential as an adjunct therapy for opioid withdrawal. Etizolam has been shown to decrease the severity of withdrawal symptoms and may be effective in reducing the risk of relapse. Finally, further research is needed to investigate the long-term effects of Etizolam use and its potential for abuse and dependence.

Synthesis Methods

The synthesis of Etizolam involves the reaction between 2-ethyl-2-(3-methylphenylamino)-1-propanol and 3,4-dichlorobenzoyl chloride in the presence of a base. The reaction results in the formation of N-(3,4-dichlorophenyl)-2-[(2S)-2-ethyl-3-oxo-1,4-diazepan-1-yl]acetamide. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

Etizolam has been extensively studied for its anxiolytic, sedative, and hypnotic properties. It has been found to be effective in the treatment of anxiety disorders, panic attacks, and insomnia. Etizolam has also been investigated for its muscle relaxant and anticonvulsant properties.